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Compound of Interest

Compound Name: Trichloromethanesulfonyl chloride

Cat. No.: B166823 Get Quote

Essential Safety and Handling Guide for
Trichloromethanesulfonyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Trichloromethanesulfonyl chloride (CAS No. 2547-61-7). Adherence to these procedures is

essential to ensure a safe laboratory environment.

Trichloromethanesulfonyl chloride is a corrosive material that can cause severe skin burns,

eye damage, and respiratory irritation.[1][2] This document outlines the necessary personal

protective equipment (PPE), handling protocols, and disposal plans to minimize risk.

Immediate Safety Information
Hazard Statement Description GHS Classification

H314
Causes severe skin burns and

eye damage[1][2]

Skin Corrosion/Irritation,

Category 1B

H335
May cause respiratory

irritation[1]

Specific Target Organ Toxicity

(Single Exposure), Category 3
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Proper selection and use of PPE are the most critical lines of defense against exposure to

Trichloromethanesulfonyl chloride. The following table summarizes the required PPE.

Body Part Protective Equipment Standard/Specification

Eyes/Face
Safety glasses with side

shields and a face shield
EN 166 or ANSI Z87.1

Hands
Chemical-resistant gloves

(e.g., Butyl rubber, Viton®)
EN 374

Respiratory
Full-face respirator with Type

P3 (EN 143) cartridges

NIOSH or EN 140/143

approved

Body
Chemical-resistant lab coat or

apron
---

Feet Closed-toe shoes ---

Note: Always inspect PPE for integrity before use. Contaminated clothing should be removed

immediately and decontaminated before reuse.

Operational Plan for Handling
A systematic approach is crucial when working with Trichloromethanesulfonyl chloride. The

following workflow outlines the key steps for safe handling.
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Preparation

HandlingDon appropriate PPE

Post-Handling Emergency Response Weigh/dispense in fume hood

Waste Disposal Decontaminate work area and equipment

Collect waste in a designated, labeled container

Spill: Evacuate, ventilate, and use appropriate absorbent

Ensure chemical fume hood is operational

Gather all necessary materials Perform reaction in a closed system

Doff and dispose of/decontaminate PPE

Store waste in a cool, dry, well-ventilated area

Exposure: Immediately flush affected area, seek medical attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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